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Compound of Interest

Compound Name: S-15176

Cat. No.: B1243693

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and experimental
integrity. This document provides essential, immediate safety and logistical information for the
compound S-15176, an inhibitor of the mitochondrial permeability transition pore (PTP).

Chemical Identification:

Identifier Value

Product Name S-15176[1]

N-[(3,5-Di-tert-butyl-4-hydroxy-1-thiophenyl)]-3-
Synonyms propyl-N'-(2,3,4-trimethoxybenzyl)piperazine
difumarate salt

CAS Number 148089-70-7[1][2]
Molecular Formula C31H4sN204S[1]
Molecular Weight 544.79 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
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S-15176 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Adherence to proper safety protocols is crucial.

GHS Hazard Classification:

Classification Category Hazard Statement
Acute toxicity, Oral 4 H302: Harmful if swallowed[1]
] o H400: Very toxic to aquatic
Acute aquatic toxicity 1 ]
life[1]
) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity 1

with long lasting effects[1]

Recommended Personal Protective Equipment (PPE):

Protection Type Specific Recommendations

Eye/Face Protection Safety glasses with side-shields or goggles.

Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection Lab coat or other protective clothing to prevent

skin contact.

A NIOSH-approved respirator is recommended
Respiratory Protection if working in a poorly ventilated area or if dusts

are generated.

Hand Protection Compatible chemical-resistant gloves.

Experimental Protocols

Inhibition of Mitochondrial Swelling:

A key application of S-15176 is the inhibition of the mitochondrial permeability transition pore. A
typical experimental protocol to assess this involves:
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« Isolate mitochondria from the tissue of interest (e.g., rat liver) using standard differential
centrifugation methods.

 Induce mitochondrial swelling using an agent such as tert-butylhydroperoxide.
e Treat the mitochondrial suspension with varying concentrations of S-15176.

e Monitor the change in absorbance at 540 nm to quantify mitochondrial swelling. S-15176 has
been shown to inhibit mitochondrial swelling induced by tert-butylhydroperoxide with an 1Cso
value of 45.7 uM.[2][3]

Handling and Disposal Plan

A clear, step-by-step plan for the operational use and disposal of S-15176 is critical for safety
and environmental protection.

Operational Workflow for Handling S-15176:

i Handling Cleanup & Disposal
Proceed _( \
Don PPE ‘ Proceed ‘ (Weigh 5—15176)—>(Dissolve in 501vemHPerfcrm Experimenlj Complete ( Decontaminate Workspace j—»( Segregate Waste )—» Dispose of Waste

Click to download full resolution via product page
Caption: A streamlined workflow for the safe handling of S-15176 from preparation to disposal.
Disposal Plan:
All waste materials contaminated with S-15176 must be handled as hazardous waste.

Waste Segregation and Disposal Pathway:
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Waste Generation
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Caption: Logical flow for the segregation and disposal of S-15176 contaminated waste.

First Aid Measures:

Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

If Swallowed )
you feel unwell. Rinse mouth.[1]
Rinse cautiously with water for several minutes.
In Case of Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing.
In Case of Skin Contact Wash with plenty of soap and water.
If Inhaled Move person into fresh air.

Storage and Stability:
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Condition Recommendation

Store at room temperature in the continental
Storage Temperature
US; may vary elsewhere.[3]

Stable under recommended storage conditions.

Stability
[1]

Incompatible Materials Strong oxidizing agents.

By adhering to these guidelines, laboratory personnel can safely handle S-15176, minimize
environmental impact, and ensure the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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